![molecular formula C15H12ClN3O2S B2520600 1-(4-Chlorophenyl)-3-(4-methoxy-1,3-benzothiazol-2-yl)urea CAS No. 325977-41-1](/img/structure/B2520600.png)
1-(4-Chlorophenyl)-3-(4-methoxy-1,3-benzothiazol-2-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Chlorophenyl)-3-(4-methoxy-1,3-benzothiazol-2-yl)urea, also known as CMU, is a synthetic compound that has been widely used in scientific research for its unique properties. It belongs to the family of benzothiazole derivatives, which have been found to have potential applications in various fields such as medicine, agriculture, and materials science. In
Scientific Research Applications
Synthetic and Biological Importance of Benzothiazoles
Benzothiazole derivatives, including those structurally similar to 1-(4-Chlorophenyl)-3-(4-methoxy-1,3-benzothiazol-2-yl)urea, exhibit a broad spectrum of biological activities. These compounds are of great importance in medicinal chemistry, offering potential therapeutic applications due to their diverse pharmacological properties. The synthesis methodologies for benzothiazoles have evolved, highlighting recent approaches to afford derivatives with varied substituents. Their application spans across the development of fungicides, herbicides, and potential therapeutic agents, indicating their versatility and significance in chemical and pharmaceutical research (Rosales-Hernández et al., 2022).
Ureas in Drug Design
The unique hydrogen-binding capabilities of urea derivatives make them crucial in drug-target interactions. Ureas are incorporated into small molecules displaying a broad range of bioactivities. The research into various urea derivatives, including those analogous to the compound , has shown significant advancements in modulating selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules. This underlines the importance of urea moiety in medicinal chemistry, stimulating its use as a structural motif in the development of new pharmacophores (Jagtap et al., 2017).
Antioxidant Capacity and Environmental Applications
In the context of environmental sciences, compounds with structures related to benzothiazoles and ureas have been explored for their antioxidant capacity and potential in treating organic pollutants. The use of redox mediators alongside oxidoreductive enzymes presents a promising approach to degrade or transform recalcitrant compounds found in industrial effluents. This enzymatic method, enhanced by redox mediators, expands the substrates' range and efficiency of degradation, showcasing the environmental application potential of such compounds (Husain & Husain, 2007).
properties
IUPAC Name |
1-(4-chlorophenyl)-3-(4-methoxy-1,3-benzothiazol-2-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O2S/c1-21-11-3-2-4-12-13(11)18-15(22-12)19-14(20)17-10-7-5-9(16)6-8-10/h2-8H,1H3,(H2,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQJJNDZDZOXILY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=N2)NC(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chlorophenyl)-3-(4-methoxy-1,3-benzothiazol-2-yl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.